Cas no 2228376-26-7 (2-(5-nitropyridin-2-yl)butanedioic acid)

• Product Name: 2-(5-nitropyridin-2-yl)butanedioic acid
• CAS No: 2228376-26-7
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• CID: 6330472
• PubChem ID: 165673339
• Update Time: 2025-10-30

2-(5-nitropyridin-2-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-nitropyridin-2-yl)butanedioic acid
• EN300-1783708
• 2228376-26-7

• Inchi： 1S/C9H8N2O6/c12-8(13)3-6(9(14)15)7-2-1-5(4-10-7)11(16)17/h1-2,4,6H,3H2,(H,12,13)(H,14,15)
• InChI Key： GQUPGEWIHFACDN-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(=CN=1)[N+](=O)[O-])CC(=O)O)=O

Computed Properties

• Exact Mass: 240.03823598g/mol
• Monoisotopic Mass: 240.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 133Ų

Additional information on 2-(5-nitropyridin-2-yl)butanedioic acid

Recent Advances in the Study of 2-(5-nitropyridin-2-yl)butanedioic acid (CAS: 2228376-26-7)

In recent years, the compound 2-(5-nitropyridin-2-yl)butanedioic acid (CAS: 2228376-26-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro-pyridine and butanedioic acid functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-(5-nitropyridin-2-yl)butanedioic acid, highlighting its efficient production through a multi-step organic synthesis process. The researchers optimized reaction conditions to achieve high yields and purity, which is critical for subsequent pharmacological evaluations. The study also emphasized the compound's stability under various physiological conditions, making it a viable candidate for further drug formulation studies.

Pharmacological investigations have revealed that 2-(5-nitropyridin-2-yl)butanedioic acid exhibits notable anti-inflammatory and antioxidant properties. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant activity was attributed to the nitro-pyridine moiety, which scavenges reactive oxygen species (ROS) effectively.

Another groundbreaking research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the compound's interaction with specific enzyme targets. The study identified that 2-(5-nitropyridin-2-yl)butanedioic acid acts as a potent inhibitor of certain kinases involved in cancer cell proliferation. Molecular docking simulations further elucidated its binding affinity and mode of action, paving the way for its development as a targeted therapy in oncology.

Despite these promising findings, challenges remain in the clinical translation of 2-(5-nitropyridin-2-yl)butanedioic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Current research is focused on structural modifications to enhance its pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, 2-(5-nitropyridin-2-yl)butanedioic acid (CAS: 2228376-26-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. Future studies should aim to bridge the gap between laboratory findings and clinical applications, ultimately contributing to the development of novel treatments for various diseases.